1-Naphthalenemethanol, alpha,alpha-bis(4-(diethylamino)phenyl)-4-(ethylamino)-
Overview
Description
Synthesis Analysis
The synthesis of derivatives related to 1-Naphthalenemethanol, alpha,alpha-bis(4-(diethylamino)phenyl)-4-(ethylamino)-, often involves multi-step chemical processes that include reactions such as condensation, Grignard reactions, and reductions. For instance, 1-(α-naphthyl)-1-phenyl-3-chloropropylene can be prepared using α-bromonaphthalene and acetophenone, which is then reacted with bis(4-diethylamiophenyl)ketone via a Grignard reaction to synthesize related compounds (Wang Shirong, 2007).
Molecular Structure Analysis
The molecular structure of such compounds is characterized by complex arrangements that significantly affect their chemical reactivity and physical properties. X-ray diffraction analysis often reveals detailed geometric configurations, indicating how molecular structure impacts material properties. For example, the geometry configuration of molecules has been measured through X-ray diffraction, showing the significance of molecular arrangement on the compound's behavior (Wang Shirong, 2007).
Chemical Reactions and Properties
The chemical reactivity of 1-Naphthalenemethanol derivatives involves a range of reactions, from proton transfer processes to more complex synthetic transformations. The reactivity is influenced by the compound's structure, where electron-donating or withdrawing groups can significantly affect the compound's behavior in chemical reactions (A. Awwal & F. Hibbert, 1977).
Physical Properties Analysis
Physical properties such as solubility, fluorescence, and thermal stability are crucial for understanding how these compounds can be applied in various technologies. For example, the introduction of specific substituents can improve solubility and alter absorption and emission properties, which is essential for designing materials for optical applications (Shi-xu Yi et al., 2011).
Chemical Properties Analysis
The chemical properties, including reactivity towards different reagents, stability under various conditions, and interaction with light, are pivotal for their application in fields such as organic electronics and photonics. The manipulation of these properties through molecular design allows for the creation of materials with desired behaviors and functionalities (Shi-xu Yi et al., 2011).
Scientific Research Applications
Proton Transfer Studies :
- A study by Awwal and Hibbert (1977) examined proton transfers involving derivatives of 1,8-bis(dimethylamino) naphthalene and 1,8-bis(diethylamino) naphthalene. The research provides insights into the rates of proton transfer and the effects of substituting ethyl groups for methyl groups in these compounds, which could be relevant for understanding similar mechanisms in related naphthalene derivatives (Awwal & Hibbert, 1977).
Polymer Synthesis :
- Yang and Chen (1993) synthesized novel aromatic polyamides using 1,5-bis(4-aminophenoxy)naphthalene. These polymers, derived from various aromatic dicarboxylic acids, exhibited high thermal stability and crystalline patterns, indicating potential applications in high-performance materials (Yang & Chen, 1993).
Photosensitive Compounds :
- Xiao et al. (2006) developed a positive-type photosensitive polyamide using a branched polyamide with low degree of branching and a diazonaphthoquinone derivative. This research highlights the potential use of naphthalene-based compounds in photosensitive materials (Xiao et al., 2006).
Antimalarial Activity :
- Gillespie et al. (1975) synthesized and evaluated the antimalarial activity of various 3-substituted 1-naphthalenemethanols. This study provides insights into the potential therapeutic applications of naphthalene derivatives in treating malaria (Gillespie et al., 1975).
Polyamide Synthesis and Properties :
- Research by Yang and Chen (1992) on polyamides derived from 2,7-bis(4-aminophenoxy)naphthalene and aromatic dicarboxylic acids demonstrated good solubility and thermal stability, which could be relevant for the development of new materials (Yang & Chen, 1992).
Electrochromic Polyamides :
- A study by Hsiao and Han (2017) on polyamides containing 2,7-bis(diphenylamino)naphthalene units revealed their potential as solution-processable, transmissive-to-green switching electrochromic materials. This research opens avenues for the use of naphthalene derivatives in electrochromic devices (Hsiao & Han, 2017).
properties
IUPAC Name |
bis[4-(diethylamino)phenyl]-[4-(ethylamino)naphthalen-1-yl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H41N3O/c1-6-34-32-24-23-31(29-13-11-12-14-30(29)32)33(37,25-15-19-27(20-16-25)35(7-2)8-3)26-17-21-28(22-18-26)36(9-4)10-5/h11-24,34,37H,6-10H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDMVLXPCERUWIR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=CC=C(C2=CC=CC=C21)C(C3=CC=C(C=C3)N(CC)CC)(C4=CC=C(C=C4)N(CC)CC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H41N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9061673 | |
Record name | 1-Naphthalenemethanol, alpha,alpha-bis[4-(diethylamino)phenyl]-4-(ethylamino)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9061673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
495.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Naphthalenemethanol, alpha,alpha-bis(4-(diethylamino)phenyl)-4-(ethylamino)- | |
CAS RN |
1325-86-6 | |
Record name | α,α-Bis[4-(diethylamino)phenyl]-4-(ethylamino)-1-naphthalenemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1325-86-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Naphthalenemethanol, alpha,alpha-bis(4-(diethylamino)phenyl)-4-(ethylamino)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001325866 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Naphthalenemethanol, .alpha.,.alpha.-bis[4-(diethylamino)phenyl]-4-(ethylamino)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1-Naphthalenemethanol, alpha,alpha-bis[4-(diethylamino)phenyl]-4-(ethylamino)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9061673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | α,α-bis[4-(diethylamino)phenyl]-4-(ethylamino)naphthalene-1-methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.009 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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